Cas no 2674750-91-3 (3-(isocyanomethyl)-5-methylpyridine)

• Product Name: 3-(isocyanomethyl)-5-methylpyridine
• CAS No: 2674750-91-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 6151086
• PubChem ID: 83478788
• Update Time: 2024-01-06

3-(isocyanomethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(isocyanomethyl)-5-methylpyridine
• 2674750-91-3
• EN300-1997935

• Inchi： 1S/C8H8N2/c1-7-3-8(5-9-2)6-10-4-7/h3-4,6H,5H2,1H3
• InChI Key： BNURQNXJFRPQPU-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1)C[N+]#[C-]

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.2Ų